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Compound of Interest

Compound Name: 3-Ethylpentan-2-one

Cat. No.: B1293596 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 3-Ethylpentan-2-one

This guide provides a comprehensive overview of the boiling and melting points of the ketone

3-ethylpentan-2-one, targeting researchers, scientists, and professionals in drug development.

It includes a summary of its physical properties, detailed experimental protocols for their

determination, and a conceptual diagram illustrating the underlying principles of intermolecular

forces that govern these characteristics.

Quantitative Data Summary
3-Ethylpentan-2-one (CAS No: 6137-03-7, Molecular Formula: C₇H₁₄O) is a colorless liquid

ketone.[1][2] The experimentally determined and estimated physical properties are summarized

below. A notable variance exists in the reported boiling points, which may be attributable to

different experimental conditions or sample purities.
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Property Value Source

Boiling Point 138.8 °C (at 760 mmHg) [2][3][4][5]

138 °C [6]

116-117 °C [1]

Melting Point -37 °C [2]

-46.2 °C (Estimate) [3]

Density ~0.81 g/mL [1][3][4][6]

Flash Point 31 °C [3][4][5]

Experimental Protocols
The determination of accurate boiling and melting points is crucial for substance identification

and purity assessment.[7]

Boiling Point Determination via Distillation
This method is suitable for determining the boiling point of liquid samples like 3-ethylpentan-2-
one and is also a primary technique for purification.[8]

Apparatus:

Round-bottom flask

Distillation head (still head) with a port for a thermometer or temperature probe

Condenser

Receiving flask

Heat source (heating mantle or oil bath)

Boiling chips

Thermometer or temperature probe
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Procedure:

Assembly: Assemble a simple distillation apparatus. Place the 3-ethylpentan-2-one sample

into the round-bottom flask along with a few boiling chips to ensure smooth boiling.

Thermometer Placement: Position the thermometer or temperature probe so that the top of

the bulb is level with the bottom of the side-arm of the distillation head. This ensures the

temperature of the vapor entering the condenser is measured accurately.

Heating: Gently heat the flask. As the liquid boils, the vapor will rise, and the temperature

reading will increase.

Observation: Record the temperature when it stabilizes as the vapor continuously bathes the

thermometer bulb and condensate begins to collect in the receiving flask. This stable

temperature is the boiling point.[8]

Data Collection: For high precision, monitor the temperature throughout the distillation

process. A constant temperature plateau indicates the boiling point of a pure substance.

Melting Point Determination
To determine the melting point, a substance must be in a solid state. Since 3-ethylpentan-2-
one is a liquid at room temperature, this protocol would apply to its solidified form (cooled

below -40°C) or, more practically, to a solid derivative for identification purposes.

Protocol 1: Direct Melting Point of Solidified Sample

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)[7]

Capillary tubes, sealed at one end

Low-temperature bath (e.g., dry ice/acetone)

Procedure:
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Sample Preparation: Cool a small sample of 3-ethylpentan-2-one in a sealed vial using a

low-temperature bath until it fully solidifies.

Loading: Quickly crush a small amount of the frozen solid and pack it into a capillary tube to

a height of 2-3 mm.[9]

Measurement: Place the capillary tube into a pre-cooled melting point apparatus.

Heating and Observation: Heat the sample slowly (1-2 °C per minute). Record the

temperature at which the solid first begins to liquefy and the temperature at which the last

crystal melts. This range is the melting point. A narrow range (0.5-1.0 °C) is indicative of high

purity.[7]

Protocol 2: Identification via Solid Derivative

For ketones, creating a solid derivative is a classic identification method. The 2,4-

dinitrophenylhydrazone derivative is commonly used.[10][11]

Apparatus:

Test tubes

2,4-Dinitrophenylhydrazine (DNPH) reagent

Recrystallization solvent (e.g., ethanol)

Filtration apparatus (e.g., Büchner funnel)

Melting point apparatus

Procedure:

Derivative Formation: Add a few drops of 3-ethylpentan-2-one to a solution of DNPH in an

acidic medium (e.g., ethanol and phosphoric acid).[10] A positive test for a ketone will result

in the formation of a yellow or orange-red precipitate.[11]

Isolation and Purification: Isolate the precipitate by filtration. Purify the solid derivative by

recrystallization from a suitable solvent like ethanol to obtain a pure crystalline product.
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Melting Point Determination: Dry the purified crystals and determine their melting point using

the standard capillary method described above.

Identification: Compare the observed melting point of the derivative with literature values for

known compounds to confirm the identity of the original ketone.[10]

Visualization of Intermolecular Forces and Physical
Properties
The boiling point of a substance is determined by the strength of its intermolecular forces.

Ketones like 3-ethylpentan-2-one are polar due to the carbonyl (C=O) group, leading to

dipole-dipole interactions in addition to the van der Waals dispersion forces present in all

molecules. However, they cannot act as hydrogen bond donors, resulting in boiling points that

are intermediate between non-polar alkanes and hydrogen-bonding alcohols of similar

molecular weight.[12]

The following diagram illustrates the relationship between the dominant intermolecular forces

and the resulting boiling points for comparable C₇ molecules.
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Caption: Intermolecular forces determine boiling points of comparable molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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